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Compound of Interest

Compound Name: 2-Methyl-4-oxobutanoic acid

Cat. No.: B15480065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methyl-4-oxobutanoic acid, a

small organic molecule of interest in chemical synthesis and potentially in metabolic studies.

This document consolidates available data on its chemical structure, formula, and computed

physicochemical properties. Due to the limited availability of published experimental data, this

guide also highlights areas where further research is required to fully characterize this

compound and elucidate its potential biological significance.

Chemical Structure and Formula
2-Methyl-4-oxobutanoic acid, also known as 2-methylsuccinaldehydic acid, is a C5 carboxylic

acid containing both a methyl group and an aldehyde functional group.

Molecular Formula: C₅H₈O₃[1]

IUPAC Name: 2-methyl-4-oxobutanoic acid[2]

CAS Number: 35643-98-2[1][2]

Canonical SMILES: CC(CC=O)C(=O)O[1]
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Below is a two-dimensional structural representation of the 2-Methyl-4-oxobutanoic acid
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15480065?utm_src=pdf-body
https://www.benchchem.com/product/b15480065?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL3402718.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxobutanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxobutanoic-acid
https://www.benchchem.com/product/b15480065#2-methyl-4-oxobutanoic-acid-structure-and-formula
https://www.benchchem.com/product/b15480065#2-methyl-4-oxobutanoic-acid-structure-and-formula
https://www.benchchem.com/product/b15480065#2-methyl-4-oxobutanoic-acid-structure-and-formula
https://www.benchchem.com/product/b15480065#2-methyl-4-oxobutanoic-acid-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15480065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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